Cas no 1227592-79-1 (4-Chloro-2-fluoro-6-methoxypyridine)

• Product Name: 4-Chloro-2-fluoro-6-methoxypyridine
• CAS No: 1227592-79-1
• MF: C₆H₅ClFNO
• MW: 161.561403989792
• CID: 4799399
• Update Time: 2025-10-29

4-Chloro-2-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-6-methoxypyridine

• Inchi： 1S/C6H5ClFNO/c1-10-6-3-4(7)2-5(8)9-6/h2-3H,1H3
• InChI Key： GPRLEOOCUWQFRW-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Additional information on 4-Chloro-2-fluoro-6-methoxypyridine

Comprehensive Analysis of 4-Chloro-2-fluoro-6-methoxypyridine (CAS No. 1227592-79-1): Properties, Applications, and Industry Trends

4-Chloro-2-fluoro-6-methoxypyridine (CAS No. 1227592-79-1) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its chloro, fluoro, and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure (C₆H₅ClFNO) enables selective reactivity, making it valuable for constructing complex heterocycles. Recent studies highlight its role in developing kinase inhibitors and herbicide formulations, aligning with the growing demand for precision therapeutics and sustainable agriculture solutions.

The synthesis of 4-Chloro-2-fluoro-6-methoxypyridine typically involves nucleophilic aromatic substitution or palladium-catalyzed cross-coupling reactions. Researchers emphasize its high purity (>98%) and thermal stability, critical for industrial-scale applications. Analytical techniques like HPLC and GC-MS are employed to verify its quality, addressing the pharmaceutical industry's stringent standards. Notably, its low toxicity profile (as per OECD guidelines) enhances its adoption in green chemistry initiatives, a trending topic in 2024.

Market analysts project increased demand for fluorinated pyridines like CAS No. 1227592-79-1, driven by advancements in crop protection chemicals and anticancer drug discovery. Patent filings reveal its incorporation in EGFR inhibitors and next-gen fungicides, resonating with frequent search queries such as "fluoro-pyridine applications in medicine" and "eco-friendly agrochemical intermediates." Regulatory compliance (REACH, FDA) further solidifies its commercial viability.

From an environmental perspective, 4-Chloro-2-fluoro-6-methoxypyridine exhibits biodegradability under controlled conditions, a feature highlighted in recent ESG reports. Its low bioaccumulation potential aligns with the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption). These attributes make it a candidate for green synthesis protocols, a hot topic in AI-driven material science forums.

Innovative applications include its use in OLED materials and liquid crystal displays, leveraging its electron-withdrawing properties. Computational chemistry models (DFT studies) predict its utility in organic semiconductors, answering frequent search terms like "pyridine derivatives in electronics." Storage recommendations (ambient temperature, inert atmosphere) ensure prolonged shelf-life, a key concern for supply chain managers.

In conclusion, 4-Chloro-2-fluoro-6-methoxypyridine (CAS No. 1227592-79-1) represents a multidisciplinary innovation platform. Its synergy with AI-assisted drug design and circular economy principles positions it as a compound of strategic importance, meeting both scientific and sustainability benchmarks in modern chemical industries.